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Compound of Interest

Compound Name: 1,5-Dihydroxynaphthalene-d6

Cat. No.: B15555218 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical properties

and stability of 1,5-Dihydroxynaphthalene-d6. This deuterated analog of 1,5-

Dihydroxynaphthalene is a valuable tool in various research applications, including mechanistic

studies, metabolic tracing, and as an internal standard in quantitative mass spectrometry.

Understanding its fundamental characteristics is paramount for its effective application.

Core Chemical Properties
While specific experimental data for 1,5-Dihydroxynaphthalene-d6 is not extensively

published, its properties can be largely inferred from its non-deuterated counterpart, with

considerations for the isotopic labeling. The replacement of hydrogen with deuterium can lead

to subtle changes in physical properties due to the kinetic isotope effect.

Table 1: Physicochemical Properties of 1,5-Dihydroxynaphthalene and its Deuterated Analog
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Property 1,5-Dihydroxynaphthalene
1,5-Dihydroxynaphthalene-
d6

Molecular Formula C₁₀H₈O₂ C₁₀D₆H₂O₂

Molecular Weight 160.17 g/mol 166.206 g/mol

Appearance White to brown solid[1] Data not available

Melting Point 259-261 °C (decomposes)
Expected to be similar to the

non-deuterated form

Boiling Point Data not available Data not available

Solubility

Soluble in ether and acetone;

slightly soluble in alcohol and

acetic acid; insoluble in water,

benzene, and petroleum ether.

[2]

Expected to have similar

solubility, though minor

differences may occur.

Flash Point 252 °C[3] Data not available

Stability and Storage
The stability of deuterated compounds is a critical consideration for their use in experimental

settings. The carbon-deuterium (C-D) bond is generally stronger than the carbon-hydrogen (C-

H) bond, which can lead to enhanced metabolic stability.[4] However, the stability of the

deuterium label can be influenced by factors such as pH.

General Stability Profile:

pH Sensitivity: Deuterium atoms on carbon can be susceptible to exchange under certain pH

and temperature conditions, particularly in highly acidic or basic solutions. For deuterated

carboxylic acids, the rate of hydrogen-deuterium exchange is often at its minimum between

pH 2 and 3.[5]

Oxidation: As with its non-deuterated counterpart, 1,5-Dihydroxynaphthalene-d6 is likely

susceptible to oxidation. It is advisable to handle the compound under an inert atmosphere

(e.g., nitrogen or argon) if oxidation is a concern.[5]
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Light and Air Sensitivity: The non-deuterated form is known to be sensitive to light and air.

Therefore, it is recommended to store 1,5-Dihydroxynaphthalene-d6 in a tightly sealed

container in a cool, dry, and dark place.

Recommended Storage Conditions:

Based on the information for the non-deuterated compound, 1,5-Dihydroxynaphthalene-d6
should be stored in a cool, dry, well-ventilated area away from incompatible substances such

as strong oxidizing agents and strong bases.[3]

Experimental Protocols
Detailed experimental protocols for determining the specific physicochemical properties of 1,5-
Dihydroxynaphthalene-d6 are not readily available. However, standard methodologies for

determining melting point and solubility can be applied.

Workflow for Physicochemical Property and Stability
Determination

Sample Preparation
(Dry and Homogenize)

Melting Point Determination
(Capillary Method)

Characterization

Solubility Assessment
(e.g., in Deuterated Solvents)
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Forced Degradation Study
(pH, Temperature, Light, Oxidation)

Stress Testing

HPLC-UV/MS Analysis
of Stressed Samples

Analysis

Quantification of Degradants
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Caption: General workflow for determining the physicochemical properties and stability of 1,5-
Dihydroxynaphthalene-d6.
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Melting Point Determination (Capillary Method)
Sample Preparation: A small, dry sample of 1,5-Dihydroxynaphthalene-d6 is packed into a

capillary tube.[6]

Apparatus Setup: The capillary tube is placed in a melting point apparatus alongside a

calibrated thermometer.

Heating: The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) near the

expected melting point.[7]

Observation: The temperature range is recorded from the point at which the first drop of

liquid appears to when the entire sample has melted.[6]

Solubility Determination
Solvent Selection: A range of deuterated solvents (e.g., DMSO-d₆, CD₃OD, CDCl₃) should be

tested to find a suitable solvent for NMR or other applications.[1]

Small-Scale Testing: To conserve the compound, solubility should first be assessed on a

small scale.

Procedure: A known small amount of 1,5-Dihydroxynaphthalene-d6 is added to a specific

volume of the chosen solvent. The mixture is agitated and observed for dissolution. If it

dissolves, more solute is added until saturation is reached.

Biological Relevance and Applications
Dihydroxynaphthalenes, including the 1,5-isomer, exhibit notable biological activities, primarily

as antioxidants.[8][9] Their ability to scavenge free radicals is attributed to the hydrogen atom

transfer (HAT) from their hydroxyl groups.[10] This antioxidant property makes them valuable in

drug development as potential therapeutic agents or as stabilizers in pharmaceutical

formulations.[8]

In the context of drug development, deuteration of a lead compound is a strategy employed to

improve its metabolic stability and pharmacokinetic profile.[4] By replacing hydrogen atoms at

sites of metabolism with deuterium, the rate of metabolic degradation can be slowed,

potentially leading to a longer half-life and improved therapeutic efficacy.
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While no specific signaling pathways involving 1,5-Dihydroxynaphthalene-d6 have been

detailed in the literature, its role as a stable-labeled internal standard is crucial in

pharmacokinetic studies of drugs containing the dihydroxynaphthalene moiety.

Safety and Handling
A specific Material Safety Data Sheet (MSDS) for 1,5-Dihydroxynaphthalene-d6 is not widely

available. However, the safety precautions for the non-deuterated form should be followed.

Hazards: The non-deuterated compound may be harmful if swallowed and can cause skin

and eye irritation.[11][12]

Handling: Use in a well-ventilated area, minimize dust generation, and avoid contact with

skin and eyes.[11]

Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety glasses,

and a lab coat.

Disposal: Dispose of the compound in accordance with local regulations.

This technical guide provides a foundational understanding of 1,5-Dihydroxynaphthalene-d6
for researchers and professionals in the field. As with any specialized chemical, it is

recommended to consult supplier-specific information and conduct appropriate in-house

validation for any intended application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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